Cas no 61295-51-0 (4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-)
61295-51-0 structure
Product Name:4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
CAS No:61295-51-0
MF:C14H22O2S
MW:254.388283252716
CID:507245
Update Time:2026-04-29
4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
- 2,6-dimethyl-3-(2-methylfuran-3-yl)sulfanylheptan-4-one
- 2,6-dimethyl-3-[(2-methyl-3-furyl)thio]heptan-4-one
- 1,3-Diisopropylacetonyl 2-methyl-3-furyl sulfide
- EINECS 262-692-2
- FEMA No. 3538
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Computed Properties
- Exact Mass: 254.13400
- Monoisotopic Mass: 254.134051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5
Experimental Properties
- Density: 1.02
- Boiling Point: 316.6°C at 760 mmHg
- Flash Point: 145.3°C
- Refractive Index: 1.503
- PSA: 55.51000
- LogP: 4.31990
- FEMA: 3538 | 2,6-DIMETHYL-3-((2-METHYL-3-FURYL)THIO)-4-HEPTANONE
4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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